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Compound of Interest

Compound Name: Reactive orange 12

Cat. No.: B1595896 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, mechanism of action, and analytical protocols for the monoazo dye, C.I.

Reactive Orange 12. The information is intended for professionals in research and

development who utilize reactive dyes in their work.

Chemical Structure and Properties
C.I. Reactive Orange 12 is a synthetic dye belonging to the single azo class.[1] Its chemical

structure is characterized by a substituted naphthalene trisulfonic acid core linked via an azo

group to a phenyl ring, which in turn carries the reactive monochlorotriazine group. This

reactive group is responsible for the dye's ability to form covalent bonds with substrates.

The definitive chemical identity of C.I. Reactive Orange 12 has been subject to some variation

in literature. Based on the IUPAC name, trisodium;7-[[4-[(4-amino-6-chloro-1,3,5-triazin-2-

yl)amino]-2-(carbamoylamino)phenyl]diazenyl]naphthalene-1,3,6-trisulfonate, the following

properties can be established.

Table 1: Chemical and Physical Properties of C.I. Reactive Orange 12
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Property Value Reference

IUPAC Name

trisodium;7-[[4-[(4-amino-6-

chloro-1,3,5-triazin-2-

yl)amino]-2-

(carbamoylamino)phenyl]diaze

nyl]naphthalene-1,3,6-

trisulfonate

Synonyms

C.I. 13248, Reactive Golden

Yellow K-2RA, Procion Golden

Yellow H-R

[1][2]

CAS Number
35642-64-9 (Primary), 12225-

84-2 (Deprecated)
[1][2][3][4]

Molecular Formula C₂₀H₁₃ClN₉Na₃O₁₀S₃

Molecular Weight ~740.0 g/mol

Appearance
Yellow-brown to orange

powder
[1]

Solubility in Water
100 g/L at 20°C; 200 g/L at

50°C
[1]

UV-Vis λmax

~488-490 nm (approximate,

based on similar reactive

orange dyes)

[5][6]

Synthesis Pathway
The manufacturing process for C.I. Reactive Orange 12 involves a multi-step synthesis.[1] The

key stages are:

Diazotization: 7-Aminonaphthalene-1,3,5-trisulfonic acid is treated with a source of nitrous

acid (e.g., sodium nitrite and a strong acid) to form a diazonium salt.

Azo Coupling: The resulting diazonium salt is reacted with N-(3-aminophenyl)acetamide to

form the azo chromophore.
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Condensation: The product from the coupling reaction is then condensed with a cyanuric

chloride (2,4,6-trichloro-1,3,5-triazine).

Salting Out: The final dye product is isolated from the reaction mixture by salting out.[1]

1. Diazotization

2. Azo Coupling

3. Condensation

7-Aminonaphthalene-
1,3,5-trisulfonic acid Diazonium Salt

NaNO₂ / H⁺

Azo IntermediateN-(3-aminophenyl)acetamide

C.I. Reactive Orange 122,4,6-Trichloro-
1,3,5-triazine

Click to download full resolution via product page

Synthesis pathway of C.I. Reactive Orange 12.

Mechanism of Action: Covalent Bond Formation
Reactive Orange 12 is a monochlorotriazine (MCT) reactive dye. Its utility lies in its ability to

form a stable covalent bond with the hydroxyl groups present in cellulosic fibers such as cotton,

as well as with amino groups in protein fibers like wool and silk. This reaction is pH-dependent

and is typically carried out under alkaline conditions.

The dyeing process involves two competing reactions:

Fixation: The primary and desired reaction where the dye molecule covalently bonds to the

fiber.
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Hydrolysis: A secondary, undesirable reaction where the dye reacts with water, rendering it

unable to bond with the fiber.

Under alkaline conditions, the hydroxyl groups of cellulose are partially deprotonated to form

nucleophilic cellulosate anions (Cell-O⁻). These anions then attack the carbon atom of the

chlorotriazine ring, displacing the chloride ion and forming a stable ether linkage.

Simultaneously, hydroxide ions (OH⁻) in the dyebath can also attack the dye, leading to the

formation of an unreactive hydroxyl derivative.
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Alkaline Conditions (pH 10.5-11)

Competing Nucleophilic Substitution

Reactive Orange 12
(Active Form)

Cellulosic Fiber
(with -OH groups)

Water
(Hydroxide ions, OH⁻)

Covalently Bonded Dye
(Fixation)

Reaction with
Cell-O⁻

Hydrolyzed Dye
(Inactive)

Reaction with
OH⁻
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1. Dyebath Preparation
(Dye, Water, pH 6.5-7)

2. Add Fabric
(50°C, 15 min)

3. Exhaustion
(Add NaCl, Raise to 80-85°C, 30-45 min)

4. Fixation
(Add Na₂CO₃, pH 10.5-11, 45-60 min)

5. Rinse
(Cold Water)

6. Soaping
(Boil with Soaping Agent, 10-15 min)

7. Final Rinse & Dry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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